Cas no 65920-53-8 (Piperidine, 4-(3-azidopropyl)-)

• Product Name: Piperidine, 4-(3-azidopropyl)-
• CAS No: 65920-53-8
• MF: C₈H₁₆N₄
• MW: 168.239440917969
• CID: 4114888
• PubChem ID: 156026108
• Update Time: 2025-06-10

Piperidine, 4-(3-azidopropyl)- Chemical and Physical Properties

Names and Identifiers

• Piperidine, 4-(3-azidopropyl)-
• 4-(3-Azidopropyl)-piperidine HCl
• 65920-53-8

• Inchi： 1S/C8H16N4/c9-12-11-5-1-2-8-3-6-10-7-4-8/h8,10H,1-7H2
• InChI Key： YLPMWYFAKRTTME-UHFFFAOYSA-N
• SMILES： C(C1CCNCC1)CCN=[N+]=[N-]

Computed Properties

• Exact Mass: 204.1141743Da
• Monoisotopic Mass: 204.1141743Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 156
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.4Ų

Additional information on Piperidine, 4-(3-azidopropyl)-

Recent Advances in the Application of Piperidine, 4-(3-azidopropyl)- (CAS: 65920-53-8) in Chemical Biology and Pharmaceutical Research

Piperidine, 4-(3-azidopropyl)- (CAS: 65920-53-8) is a versatile chemical compound that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its piperidine core and azidopropyl side chain, serves as a valuable building block in the synthesis of various bioactive molecules and drug candidates. Recent studies have explored its utility in click chemistry, bioconjugation, and targeted drug delivery systems, highlighting its importance in modern drug discovery and development.

One of the most notable applications of Piperidine, 4-(3-azidopropyl)- is its role in click chemistry, particularly in copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions. The azide functional group in this compound allows for efficient and selective coupling with alkynes, enabling the rapid assembly of complex molecular architectures. Researchers have leveraged this property to develop novel drug conjugates, probes, and materials with enhanced biological activity and specificity. For instance, a recent study published in the Journal of Medicinal Chemistry demonstrated the use of this compound in the synthesis of targeted anticancer agents, showcasing its potential in precision medicine.

In addition to its applications in click chemistry, Piperidine, 4-(3-azidopropyl)- has been employed in bioconjugation strategies to modify biomolecules such as proteins, peptides, and nucleic acids. The azide group facilitates site-specific labeling and functionalization, which is crucial for studying biological processes and developing diagnostic tools. A 2023 study in ACS Chemical Biology reported the successful use of this compound to label cell surface receptors, enabling real-time tracking of receptor dynamics in live cells. This advancement opens new avenues for understanding cellular signaling pathways and designing targeted therapies.

Another emerging area of research involves the incorporation of Piperidine, 4-(3-azidopropyl)- into drug delivery systems. Its chemical properties allow for the design of stimuli-responsive carriers that can release therapeutic agents in a controlled manner. Recent work published in Advanced Drug Delivery Reviews highlighted the development of azide-functionalized nanoparticles that can be triggered to release drugs in response to specific environmental cues, such as pH or enzymatic activity. This approach holds promise for improving the efficacy and safety of treatments for diseases such as cancer and inflammatory disorders.

Despite its promising applications, challenges remain in the synthesis and handling of Piperidine, 4-(3-azidopropyl)-. The azide group, while highly reactive, can pose safety concerns due to its potential explosiveness under certain conditions. Researchers are actively exploring safer alternatives and optimized protocols to mitigate these risks. A 2022 review in Organic Process Research & Development summarized recent advancements in azide chemistry, providing guidelines for the safe and efficient use of compounds like Piperidine, 4-(3-azidopropyl)- in industrial and academic settings.

In conclusion, Piperidine, 4-(3-azidopropyl)- (CAS: 65920-53-8) represents a valuable tool in chemical biology and pharmaceutical research, with diverse applications ranging from click chemistry to drug delivery. Ongoing studies continue to uncover new possibilities for this compound, underscoring its potential to drive innovation in drug discovery and therapeutic development. Future research should focus on addressing safety concerns and expanding its utility in emerging fields such as nanomedicine and personalized therapy.